Cas no 1157194-55-2 (N-(4-hydroxyphenyl)piperidine-4-carboxamide)

• Product Name: N-(4-hydroxyphenyl)piperidine-4-carboxamide
• CAS No: 1157194-55-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5176781
• PubChem ID: 43710626
• Update Time: 2025-10-28

N-(4-hydroxyphenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyphenyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-(4-hydroxyphenyl)-

• Inchi： 1S/C12H16N2O2/c15-11-3-1-10(2-4-11)14-12(16)9-5-7-13-8-6-9/h1-4,9,13,15H,5-8H2,(H,14,16)
• InChI Key： LVGLKNIPHOHFST-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)NC1C=CC(=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4

Additional information on N-(4-hydroxyphenyl)piperidine-4-carboxamide

Comprehensive Overview of N-(4-hydroxyphenyl)piperidine-4-carboxamide (CAS No. 1157194-55-2): Properties, Applications, and Research Insights

N-(4-hydroxyphenyl)piperidine-4-carboxamide (CAS No. 1157194-55-2) is a bioactive organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This piperidine derivative combines a hydroxyphenyl moiety with a carboxamide functional group, making it a versatile scaffold for drug discovery and medicinal chemistry. Its molecular formula, C₁₂H₁₆N₂O₂, and precise molecular weight (220.27 g/mol) are critical for analytical identification and synthesis optimization.

In recent years, the demand for small-molecule modulators targeting neurological and metabolic pathways has surged, placing compounds like N-(4-hydroxyphenyl)piperidine-4-carboxamide at the forefront of research. Scientists are particularly interested in its potential as a GPCR (G-protein-coupled receptor) ligand or enzyme inhibitor, given its structural similarity to known pharmacophores. The compound's hydrogen-bonding capacity, attributed to its hydroxyl and amide groups, enhances its binding affinity to biological targets, a feature often explored in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 1157194-55-2 is typically prepared via amidation reactions between piperidine-4-carboxylic acid derivatives and 4-aminophenol. Researchers emphasize the importance of green chemistry principles in its production, such as using catalyst-free conditions or biodegradable solvents, aligning with the global push for sustainable pharmaceutical manufacturing. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate its purity, which is crucial for preclinical studies.

The compound's physicochemical properties—including a calculated LogP of ~1.2 (indicating moderate lipophilicity) and aqueous solubility of ~5 mg/mL—suggest favorable drug-likeness metrics. These characteristics make it a candidate for blood-brain barrier (BBB) penetration in CNS-targeted therapies, a hot topic in neurodegenerative disease research. Notably, its metabolic stability in liver microsome assays has been investigated to predict in vivo pharmacokinetics, addressing a common query among drug developers.

Beyond pharmaceuticals, N-(4-hydroxyphenyl)piperidine-4-carboxamide has niche applications in material science, where its aromatic and heterocyclic components contribute to the design of organic semiconductors or metal-organic frameworks (MOFs). Its thermal stability (decomposition temperature >250°C) and crystallinity are parameters of interest for these applications, often discussed in patent literature.

As the scientific community explores AI-driven drug discovery, compounds like CAS No. 1157194-55-2 serve as valuable training datasets for machine learning models predicting bioactivity. This intersection of computational chemistry and experimental validation reflects a broader trend toward high-throughput screening efficiency. Safety evaluations, including AMES tests for mutagenicity and hERG assays for cardiac toxicity, remain essential to its development pipeline.

In summary, N-(4-hydroxyphenyl)piperidine-4-carboxamide exemplifies the convergence of medicinal chemistry and interdisciplinary science. Its CAS No. 1157194-55-2 serves as a key identifier for researchers navigating chemical databases like PubChem or Reaxys. With ongoing studies probing its therapeutic potential and material properties, this compound continues to inspire innovation across multiple scientific domains.